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Compound of Interest

Compound Name: Pigment Violet 2

Cat. No.: B1143388

Stability Showdown: Pigment Violet 2 in
Accelerated Weathering Tests

A Comparative Guide for Researchers and Formulation Scientists

In applications where long-term color stability is paramount, understanding the performance of
pigments under environmental stressors is critical. This guide provides an objective comparison
of Pigment Violet 2's stability in accelerated weathering tests against common organic and
inorganic violet alternatives. The data presented is synthesized from publicly available technical
datasheets and scientific literature to offer a comprehensive overview for researchers,
scientists, and drug development professionals.

Performance Under Pressure: A Quantitative
Comparison

Accelerated weathering tests are designed to simulate the damaging effects of long-term sun
and moisture exposure in a condensed timeframe. Key performance indicators include color
change (Delta E, or AE) and gloss retention. A lower AE value signifies less color fading or
change, while higher gloss retention indicates better surface integrity.

The following table summarizes the typical performance of Pigment Violet 2 and its
alternatives when subjected to simulated weathering conditions.
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Pigment

Chemical
Class

Heat
Resistance
(°C)

Lightfastness
(Blue Wool
Scale, 1-8)

Weathering
Performance
Notes

Pigment Violet 2

Triarylcarbonium

Exhibits
moderate
lightfastness,
making it suitable
for applications
with limited UV
4-5[1][2] ~160[1][2] exposure. Its
lower heat
resistance can
be a limiting
factor in high-
temperature

processes.

Pigment Violet
19

Quinacridone

Offers excellent
light and weather
fastness, making
it a durable
choice for
outdoor
7-8[3][4][5]1[6][7] ~250-300[6] applications. Itis
a high-
performance
pigment with
good overall
resistance

properties.[3][7]

Pigment Violet
23

Dioxazine

7-8[8][9] ~280[9] Known for its
exceptional color
strength and
outstanding light
and weather
resistance.[8] It

is a high-
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performance
pigment widely
used in
demanding
applications.[10]
[11]

Provides good
lightfastness and
is often marketed
as a high-

Pigment Violet o performance

Benzimidazolone  7-8[12][13] ~200-250[12][13]

32 alternative to
other pigments,
with excellent
dielectric

properties.[14]

As an inorganic
pigment, it offers
excellent
lightfastness and
durability.[1][15]

Cobalt Violet Inorganic (Cobalt ) [16][17]

8[1] Very High )

(PV14) Phosphate) However, it has
weaker tinting
strength and is
more expensive
than organic

alternatives.[17]

Experimental Protocols: A Closer Look at
Accelerated Weathering

The data presented is typically generated using standardized accelerated weathering tests. A
common and relevant protocol is ASTM G154.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.hengyitek.com/product/pigment-violet-23-for-ink-paint-and-plastics/
https://www.ispigment.com/pigment-violet-23_sp
https://www.colorcominternational.com/products/detail/1953.html
https://m.colorbloomdyes.com/pigment-dyes/pigment-violet/pigment-violet-32.html
https://www.colorcominternational.com/products/detail/1953.html
https://m.colorbloomdyes.com/pigment-dyes/pigment-violet/pigment-violet-32.html
https://www.benchchem.com/pdf/C_I_Pigment_Violet_32_A_High_Performance_Alternative_to_Thioindigo_Pigments_in_Specialized_Applications.pdf
https://shop.kremerpigments.com/us/shop/pigments/45821-cobalt-violet-light.html
https://shop.kremerpigments.com/us/shop/pigments/45821-cobalt-violet-light.html
https://danielsmith.com/color-stories/watercolors/cobalt-violet-watercolor/
https://danielsmith.com/color-stories/watercolors/cobalt-violet-deep-watercolor/
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-violets/cobalt-violet-light-pigment.html
https://www.cornelissen.com/pigments-gums-and-resins/artists-quality-pigments-violets/cobalt-violet-light-pigment.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Objective: To simulate the degradation of materials caused by sunlight and moisture (in the
form of dew).

Methodology:

Apparatus: A fluorescent UV accelerated weathering tester is used.[18][19][20]

e Light Source: UVA-340 lamps are typically chosen to provide a good simulation of sunlight in
the short-wavelength UV region.[18][21]

o Test Cycle: Acommon cycle involves alternating periods of UV exposure and condensation.
For example:

o 8 hours of UV exposure at a black panel temperature of 60°C.
o 4 hours of condensation at a black panel temperature of 50°C.

e Specimen Preparation: Pigments are dispersed in a suitable binder (e.g., an acrylic or
polyurethane resin) and applied to standardized panels.

» Evaluation: The color (using a spectrophotometer to measure CIELAB L, a, and b* values)
and gloss (using a gloss meter) of the panels are measured at specified intervals (e.g., O,
250, 500, 1000, and 2000 hours).

o Data Analysis: The total color change (AE) is calculated from the L, a, and b values. Gloss
retention is reported as a percentage of the initial gloss.

Visualizing the Process: Experimental Workflow

The following diagram illustrates the typical workflow for an accelerated weathering test.
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Accelerated Weathering Test Workflow (ASTM G154)

Sample Preparation
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Initial Color & Gloss Measurement

Exposure in Weathering Chamber
(UV & Condensation Cycles)

End of Test

Data Analysis & Reporting

Interval Measurements maa Data Collection (L, a, b, Gloss)

Calculate AE and Gloss Retention

Comparative Analysis

Final Report Generation

Click to download full resolution via product page

Caption: Workflow for accelerated weathering testing of pigments.
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The Science of Fading: Pigment Violet 2
Degradation Pathway

Pigment Violet 2 is a triarylcarbonium pigment, a class of colorants known for their bright,
clean shades. However, their molecular structure can be susceptible to degradation upon
exposure to UV radiation. The photodegradation of triarylcarbonium compounds, such as the
closely related Crystal Violet, typically involves a multi-step process.

The primary degradation pathway for Pigment Violet 2 under UV exposure is believed to
involve the following key steps:

Photocatalytic Excitation: Upon absorption of UV radiation, the pigment molecule is excited
to a higher energy state.

» N-demethylation: The excited molecule becomes susceptible to attack by reactive oxygen
species (like hydroxyl radicals) generated by UV light interacting with moisture and oxygen.
This leads to the sequential removal of methyl groups from the nitrogen atoms.[2]

o Chromophore Destruction: The continued oxidative attack eventually leads to the cleavage of
the conjugated system of the triarylmethane structure, which is responsible for its color. This
destruction of the chromophore results in a loss of color, or fading.[22]

o Formation of Colorless Byproducts: The degradation process ultimately breaks the pigment
down into smaller, colorless organic molecules.

The following diagram illustrates this proposed degradation pathway.
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Proposed UV Degradation Pathway of Pigment Violet 2
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Caption: Degradation pathway of Pigment Violet 2 under UV exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Validation of Pigment Violet 2 stability in accelerated
weathering tests]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143388#validation-of-pigment-violet-2-stability-in-
accelerated-weathering-tests]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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